4-Oxoniocarbonylbenzoate
4-Oxoniocarbonylbenzoate
Terephthalic acid, also known as terephthalate or TPA, belongs to the class of organic compounds known as p-phthalic acid and derivatives. P-phthalic acid and derivatives are compounds containing a benzene ring bearing a carboxylic acid group at ring carbon atoms 1 and 4. Terephthalic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Terephthalic acid has been detected in multiple biofluids, such as saliva, urine, and blood. Terephthalic acid is also a parent compound for other transformation products, including but not limited to, 4-[(2-hydroxyethoxy)carbonyl]benzoic acid, 4-carbamoylbenzoic acid, and tamibarotene.
Brand Name:
Vulcanchem
CAS No.:
100-21-0
VCID:
VC0129881
InChI:
InChI=1S/C8H6O4/c9-7(10)5-1-2-6(4-3-5)8(11)12/h1-4H,(H,9,10)(H,11,12)
SMILES:
[H+].[H+].C1=CC(=CC=C1C(=O)[O-])C(=O)[O-]
Molecular Formula:
C8H6O4
C6H4(COOH)2
C8H6O4
C6H4(COOH)2
C8H6O4
Molecular Weight:
166.13 g/mol
4-Oxoniocarbonylbenzoate
CAS No.: 100-21-0
Reference Standards
VCID: VC0129881
Molecular Formula: C8H6O4
C6H4(COOH)2
C8H6O4
Molecular Weight: 166.13 g/mol
CAS No. | 100-21-0 |
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Product Name | 4-Oxoniocarbonylbenzoate |
Molecular Formula | C8H6O4 C6H4(COOH)2 C8H6O4 |
Molecular Weight | 166.13 g/mol |
IUPAC Name | hydron;terephthalate |
Standard InChI | InChI=1S/C8H6O4/c9-7(10)5-1-2-6(4-3-5)8(11)12/h1-4H,(H,9,10)(H,11,12) |
Standard InChIKey | KKEYFWRCBNTPAC-UHFFFAOYSA-N |
Impurities | TECHNICAL GRADE: MAXIMUM MOISTURE CONTENT 0.5 WT%; POLYMER GRADE SPECIFICATIONS: ASH, 15 PPM (MAX); TOTAL SIGNIFICANT METALS (MOLYBDINUM, CHROMIUM, NICKEL, COBALT, IRON, TIN, MAGNESIUM) 10 PPM (MAX); 4-FORMYLBENZOIC ACID, 25 PPM (MAX); MOISTURE, 0.5% (MAX) |
SMILES | [H+].[H+].C1=CC(=CC=C1C(=O)[O-])C(=O)[O-] |
Canonical SMILES | [H+].[H+].C1=CC(=CC=C1C(=O)[O-])C(=O)[O-] |
Boiling Point | greater than 572 °F at 760 mm Hg (sublimes without melting) (NTP, 1992) >572°F (sublimes) |
Colorform | Needles White crystals or powde |
Density | 1.51 (NTP, 1992) Specific gravity = 1.522 at 25 °C Relative density (water = 1): 1.51 1.51 |
Flash Point | 500 °F (260 °C) (Open cup) 260 °C |
Melting Point | Sublimes (NTP, 1992) 427 °C (sealed tube) >300°C sublimes |
Physical Description | Terephthalic acid is a white powder. (NTP, 1992) DryPowder; PelletsLargeCrystals Solid WHITE CRYSTALLINE POWDER. White powde |
Description | Terephthalic acid, also known as terephthalate or TPA, belongs to the class of organic compounds known as p-phthalic acid and derivatives. P-phthalic acid and derivatives are compounds containing a benzene ring bearing a carboxylic acid group at ring carbon atoms 1 and 4. Terephthalic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Terephthalic acid has been detected in multiple biofluids, such as saliva, urine, and blood. Terephthalic acid is also a parent compound for other transformation products, including but not limited to, 4-[(2-hydroxyethoxy)carbonyl]benzoic acid, 4-carbamoylbenzoic acid, and tamibarotene. |
Solubility | Insoluble (NTP, 1992) 9.03e-05 M Insoluble in chloroform, ether, acetic acid; slightly soluble in alcohol; soluble in alkalies Solubilities at 25 °C (g/100 g solvent): water = 0.0017, glacial acetic acid = 0.013, methanol = 0.1, dimethylformamide = 6.7, dimethyl sulfoxide = 19.0 In water, 15 mg/L at 20 °C 0.015 mg/mL at 20 °C Solubility in water, g/100ml at 20 °C: 0.28 |
Synonyms | 1,4-Benzenedicarboxylic Acid; 1,4-Dicarboxybenzene; 4-Carboxybenzoic Acid; Amoco TA 33; NSC 36973; QTA; S-LOP; TA 33LP; TPA; WR 16262; p-Benzenedicarboxylic Acid; p-Carboxybenzoic Acid; p-Dicarboxybenzene; p-Phthalic Acid; USP Ecamsule Related Compou |
Vapor Pressure | 9.20e-06 mmHg 6X10-11 mm Hg at 25 °C /Antoine extrapolation from higher temperatures/ Vapor pressure, Pa at 20 °C: |
PubChem Compound | 22416364 |
Last Modified | Nov 11 2021 |
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